Cas no 1804700-71-7 (6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804700-71-7
• MF: C₉H₃F₅N₂O
• MW: 250.124939203262
• CID: 4880838
• Update Time: 2025-06-08

6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H3F5N2O/c10-8(11)5-1-4(2-15)16-6(3-17)7(5)9(12,13)14/h1,3,8H
• InChI Key： NZBHDPMHUUBMLD-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC(C#N)=CC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 2.2
• Topological Polar Surface Area: 53.8

Additional information on 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

Research Brief on 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1804700-71-7)

6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1804700-71-7) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Its structural features make it particularly valuable for the development of novel pharmaceuticals and crop protection agents, where fluorine atoms are often employed to enhance metabolic stability and bioavailability.

Recent studies have focused on the synthetic pathways and reactivity of 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde. A 2023 publication in the Journal of Fluorine Chemistry detailed an optimized synthesis route that improves yield and purity while reducing environmental impact. The authors employed a multi-step process involving palladium-catalyzed cyanation and selective fluorination, achieving an overall yield of 78%. This advancement addresses previous challenges in the large-scale production of this compound, making it more accessible for industrial applications.

In medicinal chemistry, researchers have explored the compound's potential as a building block for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in creating selective JAK3 inhibitors, showing promising results in preclinical models of autoimmune diseases. The electron-withdrawing properties of the trifluoromethyl group were found to significantly enhance binding affinity to the target enzyme, while the aldehyde functionality allowed for diverse structural modifications during lead optimization.

Agrochemical applications have also been a focus of recent investigations. The compound's structural motifs are particularly relevant for developing new generations of fungicides and herbicides. Research published in Pest Management Science (2024) highlighted its incorporation into novel succinate dehydrogenase inhibitor (SDHI) fungicides, showing improved activity against resistant strains of Botrytis cinerea. The difluoromethyl group was identified as crucial for maintaining efficacy while reducing environmental persistence compared to traditional chlorinated analogues.

From a safety and toxicological perspective, preliminary studies indicate that 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde exhibits favorable profiles for further development. Acute toxicity tests in rodent models showed relatively low oral and dermal toxicity (LD50 > 2000 mg/kg), while genotoxicity assays were negative in standard bacterial reverse mutation tests. However, researchers emphasize the need for more comprehensive ecotoxicological studies, particularly regarding potential bioaccumulation of the fluorinated components.

The commercial availability of this compound has increased significantly in the past two years, with several major chemical suppliers now offering it in research quantities. Current market analyses suggest growing demand from both pharmaceutical and agrochemical sectors, with projected compound annual growth rates of 12-15% through 2026. This trend reflects the broader industry shift toward fluorinated building blocks in drug and agrochemical discovery.

Future research directions likely include exploration of asymmetric synthesis methods to access enantiomerically pure derivatives, as well as expanded structure-activity relationship studies to fully exploit the compound's potential in various applications. The unique combination of electronic properties and synthetic versatility positions 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxaldehyde as a valuable tool for innovation in both medicinal and agricultural chemistry.